![molecular formula C5H10N2O2S B1666528 N-Acetylcysteine amide CAS No. 38520-57-9](/img/structure/B1666528.png)
N-Acetylcysteine amide
Overview
Description
N-Acetylcysteine amide (NACA), also known as AD4, is an amide derivative of N-acetylcysteine . It appears to have better blood-brain barrier permeability and bioavailability, and a similar antioxidant capability . It is mainly administered as a mucolytic medication, antioxidant supplement, and an antidote in paracetamol overdose .
Synthesis Analysis
NACA can be synthesized in a single-batch step instead of using a multi-stage process . The purification process was carried out using suitable solvents to reach a high level of purity .
Molecular Structure Analysis
The molecular formula of NACA is C5H10N2O2S . The molecular weight is 162.21 g/mol .
Chemical Reactions Analysis
NACA has been studied for its OH and OOH radical scavenging activity . All possible reaction sites have been considered, and the branching ratios have been estimated . NACA reacts exclusively by hydrogen atom transfer (HAT) .
Physical And Chemical Properties Analysis
NACA is a white solid . It has a melting point of 147-149 °C .
Scientific Research Applications
Neuroprotection
N-Acetylcysteine amide (NACA) has been shown to protect retinal pigment epithelium (RPE) cells from oxidative stress, which is crucial in preventing neurodegenerative diseases such as macular degeneration .
Myelination Inhibition
Research indicates that NACA can influence the expression of cell adhesion molecule 4 (CADM4) in oligodendrocytes, which plays a role in myelination processes within the nervous system .
Apoptosis Prevention
NACA has been used to protect cells from apoptosis induced by certain cancer treatments like shikonin combined with erlotinib or gefitinib, suggesting a potential role in mitigating side effects of chemotherapy .
Vascular Health
Animal studies suggest that NACA can improve peripheral vascular diseases (PVD), aiding in redox balance, calcium retention, and suppression of reactive oxygen species (ROS) production .
Enhanced Bioavailability
As an amide form of N-acetylcysteine (NAC), NACA demonstrates superior chemical effectiveness and bioavailability, making it a more potent option for various therapeutic applications .
Antioxidant Properties
NACA’s enhanced lipophilicity and membrane permeability allow it to serve as a powerful antioxidant, offering protection against oxidative stress-related damage .
Mechanism of Action
Target of Action
N-Acetylcysteine amide (NACA) primarily targets the Glutathione (GSH) system, a crucial antioxidant in the body . It directly reduces intracellular Glutathione disulfide (GSSG) to GSH without glutathione peroxidase . It also has anti-inflammatory activity through the regulation of activation of NF-κB and HIF-1α , as well as modulation of reactive oxygen species .
Mode of Action
NACA, as a thiol antioxidant, modulates glutamatergic, neurotrophic, and inflammatory pathways . It works by replenishing intracellular GSH levels, which is a critical antioxidant in the body . It also downregulates pro-inflammatory cytokines, such as IFNγ, TNFα, IL-1β, and IL-6, but upregulates the anti-inflammatory IL-4 .
Biochemical Pathways
NACA affects several biochemical pathways. It plays a significant role in the GSH system , helping to maintain the body’s antioxidant and nitric oxide systems during stress, infections, toxic assault, and inflammatory conditions . It also impacts the inflammatory pathways by downregulating pro-inflammatory cytokines and upregulating anti-inflammatory cytokines .
Pharmacokinetics
The pharmacokinetic properties of NACA are yet unclear due to lack of an accurate quantification method . It is known that naca has better blood-brain barrier permeability and bioavailability compared to n-acetylcysteine (nac) . The bioavailability of NACA is significantly higher than NAC (67% and 15%, respectively) .
Result of Action
NACA has shown promising results in various studies. It significantly prolongs survival, decreases severity scores, and shortens recovery time in mice undergoing allogeneic hematopoietic cell transplantation . It also reduces ROS accumulation in the spleen after transplantation . Moreover, NACA has been found to decrease DNA damage and cell death via caspase-dependent apoptosis .
Action Environment
The action of NACA can be influenced by environmental factors. For instance, oxidative stress conditions can enhance the antioxidant activity of NACA . Furthermore, NACA has been found to inhibit platelet aggregation and protect against oxidative stress .
Safety and Hazards
properties
IUPAC Name |
(2R)-2-acetamido-3-sulfanylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O2S/c1-3(8)7-4(2-10)5(6)9/h4,10H,2H2,1H3,(H2,6,9)(H,7,8)/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJCHIZDEQZMODR-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CS)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H](CS)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30436398 | |
Record name | N-Acetylcysteine amide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30436398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetylcysteine amide | |
CAS RN |
38520-57-9 | |
Record name | N-Acetylcysteine amide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38520-57-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetylcysteine amide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038520579 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetylcysteine amide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB14480 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | N-Acetylcysteine amide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30436398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-2-acetamido-3-mercaptopropanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ACETYLCYSTEINAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4N69717RKW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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